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Compound of Interest

Compound Name: 3-(Hydroxymethyl)benzoic acid

Cat. No.: B1582216

This guide provides a comprehensive overview of 3-(Hydroxymethyl)benzoic acid, a versatile
organic compound with significant applications in research and industrial synthesis. Designed
for researchers, scientists, and professionals in drug development, this document delves into
the compound's fundamental properties, synthesis, applications, and safety considerations,
grounded in authoritative scientific data.

Core Molecular and Physical Properties

3-(Hydroxymethyl)benzoic acid is an aromatic carboxylic acid distinguished by a
hydroxymethyl group and a carboxyl group attached to a benzene ring. This unique structure
imparts a dual reactivity that makes it a valuable intermediate in a multitude of synthetic
pathways.

Molecular Identity and Structure

The fundamental identity of this compound is defined by its molecular formula and weight,
which are crucial for stoichiometric calculations in synthesis and for analytical characterization.

e Molecular Formula: CsHsOs[1][2][3][4][5]
e Molecular Weight: 152.15 g/mol [1][2][3][4]
The structural arrangement of its atoms is visualized in the following diagram:

Caption: Molecular structure of 3-(Hydroxymethyl)benzoic acid.
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Physicochemical Data Summary

A compilation of key physicochemical properties is presented below, offering a snapshot of the
compound's behavior and characteristics.

Property Value Source
IUPAC Name 3-(hydroxymethyl)benzoic acid  [1][6]
CAS Number 28286-79-5 [1][2][3]
Appearance White to off-white powder [2]
Melting Point 110-117 °C [2]
Purity > 98% (HPLC) [2]
Storage Store-at 0-8 °C in a dry, sealed C1l6]
container

Synthesis and Methodologies

The synthesis of 3-(Hydroxymethyl)benzoic acid can be approached through various routes.
A common laboratory-scale synthesis involves the esterification of a related benzoic acid
derivative.

lllustrative Synthesis Pathway

A general method for preparing derivatives of hydroxybenzoic acid involves the esterification of
3-hydroxybenzoic acid, followed by subsequent modifications. For instance, 3-hydroxybenzoic
acid can be esterified using methanol and a strong acid catalyst to yield 3-hydroxy methyl
benzoate.[7] This intermediate can then be further functionalized.

Esterification
[ \ (MeOH, H2S04) { Further Functionalization >
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Caption: Generalized synthesis pathway for hydroxybenzoic acid derivatives.
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Experimental Protocol: Esterification of 3-
Hydroxybenzoic Acid

This protocol outlines a standard procedure for the synthesis of a methyl ester derivative, a
common precursor in more complex syntheses.

Dissolution: Dissolve 3-hydroxybenzoic acid (1 equivalent) in methanol.

Catalysis: Add a catalytic amount of concentrated sulfuric acid to the solution.

Reflux: Heat the reaction mixture to reflux for 8 hours to drive the esterification.[7]

Workup: After cooling, neutralize the excess acid and extract the product with an organic
solvent.

Purification: Purify the resulting 3-hydroxy methyl benzoate via column chromatography.[7]

This self-validating protocol includes a purification step that allows for the isolation of a high-
purity intermediate, which is critical for the success of subsequent reaction steps.

Applications in Research and Development

3-(Hydroxymethyl)benzoic acid serves as a versatile building block in the synthesis of a wide
array of more complex molecules, finding utility in pharmaceuticals, agrochemicals, and
material science.[2]

Pharmaceutical and Agrochemical Intermediate

The compound's bifunctional nature allows it to be a key intermediate in the synthesis of
various active pharmaceutical ingredients (APIs) and agrochemicals.[2] Its structure can be
incorporated into larger molecules to enhance properties such as efficacy and stability.[2] For
example, derivatives of hydroxybenzoic acids have been investigated for their antimicrobial,
anti-inflammatory, and antioxidant properties.[7][8]

Polymer and Specialty Chemical Synthesis

In polymer chemistry, 3-(Hydroxymethyl)benzoic acid is utilized in the production of specialty
polymers, contributing to materials with improved thermal and mechanical properties.[2] It is
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also employed in the development of surfactants and other fine chemicals where its solubility
and reactivity are advantageous.[2]

Other Applications

The compound also finds use in:
e Cosmetic Formulations: Incorporated into skincare products for its moisturizing properties.[2]

o Analytical Chemistry: Used as a standard reference material in chromatographic techniques.

[2]

Safety and Handling

As with any chemical reagent, proper handling and awareness of potential hazards are
paramount for ensuring laboratory safety.

Hazard Identification and Precautionary Measures

3-(Hydroxymethyl)benzoic acid is classified with the following hazard statements:

H302: Harmful if swallowed.[9]

H315: Causes skin irritation.[9]

H319: Causes serious eye irritation.[9]

H335: May cause respiratory irritation.[9]

The GHS pictogram associated with these hazards is an exclamation mark (GHS07), and the
signal word is "Warning".[6]

Recommended Safety Protocols
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Personal Protective Equipment (PPE) Handling Procedures First Aid Measures

Click to download full resolution via product page
Caption: Recommended safety protocols for handling 3-(Hydroxymethyl)benzoic acid.

It is imperative to consult the full Safety Data Sheet (SDS) before handling this compound.[9]
[10][11][12] The product is chemically stable under standard ambient conditions.[9]

Conclusion

3-(Hydroxymethyl)benzoic acid is a valuable and versatile chemical intermediate with a well-
defined molecular profile. Its utility in diverse fields, from pharmaceuticals to polymer science,
underscores the importance of understanding its core properties, synthesis, and safe handling.
This guide provides a foundational understanding for researchers and developers to effectively
and safely utilize this compound in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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